N-[1-(3,4-dimethylphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-[1-(3,4-dimethylphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C19H21NO3/c1-12-4-5-15(10-13(12)2)14(3)20-19(21)16-6-7-17-18(11-16)23-9-8-22-17/h4-7,10-11,14H,8-9H2,1-3H3,(H,20,21)
• InChI Key: ZVNJZULZTKDSDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(C)NC(=O)C2=CC3=C(C=C2)OCCO3)C
• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol

Description

N-[1-(3,4-dimethylphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide, also known as U-47700, is a synthetic opioid that has gained attention in recent years due to its potential use as a research chemical. U-47700 was first synthesized in the 1970s by a team of researchers at Upjohn Pharmaceuticals, but it was never developed for human use. However, in recent years, U-47700 has gained popularity as a recreational drug, leading to its classification as a Schedule I controlled substance in the United States.

Mechanism of Action

N-[1-(3,4-dimethylphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide acts as an agonist at the mu-opioid receptor, producing analgesic and euphoric effects. The drug also has sedative properties and can cause respiratory depression in high doses.
Biochemical and Physiological Effects:
This compound produces a range of biochemical and physiological effects, including pain relief, sedation, and respiratory depression. The drug has a short half-life and is rapidly metabolized by the liver, leading to a relatively short duration of action.

Advantages and Limitations for Lab Experiments

N-[1-(3,4-dimethylphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide has several advantages as a research chemical, including its high affinity for the mu-opioid receptor and its potential as a tool for studying the receptor's function. However, the drug's classification as a controlled substance limits its availability for research purposes.

Future Directions

There are several potential directions for future research on N-[1-(3,4-dimethylphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide, including the development of new analogs with improved pharmacological properties and the study of the drug's effects on other opioid receptors. Additionally, further research is needed to better understand the risks associated with this compound use and to develop strategies for mitigating these risks.

Scientific Research Applications

N-[1-(3,4-dimethylphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide has potential applications in scientific research, particularly in the study of opioid receptors and their role in pain management. The drug has been shown to bind to the mu-opioid receptor with high affinity, making it a useful tool for studying the receptor's function. Additionally, this compound has been used in studies investigating the role of opioid receptors in addiction and dependence.